1937-37-7

Direct Black 38

In Stock

• CAS RN:
• 1937-37-7

• Formula:
• C34H25N9Na2O7S2

• InChI:
• InChI=1S/C34H27N9O7S2.2Na/c35-22-10-15-27(26(36)18-22)41-38-24-11-6-19(7-12-24)20-8-13-25(14-9-20)40-42-32-28(51(45,46)47)16-21-17-29(52(48,49)50)33(34(44)30(21)31(32)37)43-39-23-4-2-1-3-5-23;;/h1-18,44H,35-37H2,(H,45,46,47)(H,48,49,50);;/q;2*+1/p-2

• InChIKey:
• XRPLBRIHZGVJIC-UVHCWRHYSA-L

• CI Direct Black 38 is a Benzidine-based azo dye that is metabolized to free Benzidine in vivo. Direct black 38 is primarily used for the dyeing of textiles, leather and paper. Benzidine and its metabolic derivatives have been detected in the urine of workers exposed to Benzidine-based dyes. Exposure to this dye is strongly associated with the occurrence of bladder cancer. (NCI05)
  C.i. direct black 38 appears as gray-black microcrystals or black powder. (NTP, 1992)

3,7-dimethyl-1-[(4-methylphenyl)methyl]-8-(3-methylpiperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

In Stock

• CAS RN:
• 941937-37-7

• Formula:
• C21H27N5O2

• InChI:
• InChI=1S/C21H27N5O2/c1-14-7-9-16(10-8-14)13-26-19(27)17-18(24(4)21(26)28)22-20(23(17)3)25-11-5-6-15(2)12-25/h7-10,15H,5-6,11-13H2,1-4H3

• InChIKey:
• CIPCWMUSEBZFPZ-UHFFFAOYSA-N

• 3,7-dimethyl-1-[(4-methylphenyl)methyl]-8-(3-methylpiperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C21H27N5O2 and its molecular weight is 381.5 g/mol. The purity is usually 95%.